![molecular formula C7H12ClF2NO B6161828 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride CAS No. 2197527-75-4](/img/no-structure.png)
3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride
Overview
Description
3,3-Difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride is a chemical compound with the formula C7H12ClF2NO and a molecular weight of 199.63 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride can be represented by the SMILES notation: Cl.FC1(F)CNC12CCOCC2 . This notation represents the structure of the molecule in a linear format, which can be used to generate a 3D structure for further analysis.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride involves the reaction of 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane with hydrochloric acid.", "Starting Materials": [ "3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane" ], "Reaction": [ "Add 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane to a reaction vessel", "Add hydrochloric acid to the reaction vessel", "Heat the reaction mixture to a temperature of 80-100°C for 2-4 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with water", "Dry the solid to obtain 3,3-difluoro-7-oxa-1-azaspiro[3.5]nonane hydrochloride" ] } | |
CAS RN |
2197527-75-4 |
Molecular Formula |
C7H12ClF2NO |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
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